Cas no 1805570-76-6 (2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol)

• Product Name: 2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol
• CAS No: 1805570-76-6
• MF: C₉H₆F₆O₂
• MW: 260.133163928986
• CID: 4963607
• Update Time: 2025-06-09

2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol

• Inchi： 1S/C9H6F6O2/c10-8(11,12)5-1-2-6(17)7(4(5)3-16)9(13,14)15/h1-2,16-17H,3H2
• InChI Key： FMOYAFQLPGRVHQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1CO)O)(F)F

Computed Properties

• Exact Mass: 260.02719840 g/mol
• Monoisotopic Mass: 260.02719840 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5
• Molecular Weight: 260.13

Additional information on 2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol

Introduction to 2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol (CAS No. 1805570-76-6) in Modern Chemical Research

2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1805570-76-6, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of two trifluoromethyl groups and a hydroxybenzyl moiety, make it a promising candidate for various synthetic applications and biological studies.

The compound belongs to a class of molecules that exhibit enhanced metabolic stability and improved binding affinity due to the electron-withdrawing nature of the trifluoromethyl groups. These substituents not only influence the electronic properties of the aromatic ring but also contribute to the overall lipophilicity of the molecule, making it an attractive scaffold for drug design. The hydroxybenzyl group introduces a polar functional handle that can participate in hydrogen bonding interactions, further enhancing its potential as a bioactive entity.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules often leads to increased resistance to metabolic degradation, improved oral bioavailability, and enhanced binding affinity to biological targets. This has spurred extensive research into synthesizing novel fluorinated derivatives for therapeutic purposes.

2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol (CAS No. 1805570-76-6) is particularly noteworthy because it combines these advantageous features in a single molecule. The dual presence of trifluoromethyl groups at the 2- and 6-positions of the benzene ring creates a highly electron-deficient system, which can be exploited in various synthetic transformations. Additionally, the hydroxybenzyl group provides a versatile platform for further functionalization, allowing chemists to tailor the molecule for specific applications.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. The structural motif suggests that it could serve as a precursor for developing novel therapeutic agents targeting various diseases. For instance, its ability to engage in multiple types of non-covalent interactions with biological macromolecules makes it a suitable candidate for designing small-molecule inhibitors or modulators. Recent studies have highlighted the importance of fluorinated aromatic alcohols in inhibiting enzyme activity and modulating receptor binding, areas where 2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol (CAS No. 1805570-76-6) could play a significant role.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. The introduction of the trifluoromethyl groups typically requires specialized reagents and conditions, such as palladium-catalyzed cross-coupling reactions or direct fluorination methods. The subsequent installation of the hydroxybenzyl functionality can be achieved through reduction reactions or nucleophilic additions, depending on the synthetic route chosen. These synthetic strategies not only showcase the versatility of this molecule but also provide valuable insights into modern organic synthesis techniques.

From an industrial perspective, 2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol (CAS No. 1805570-76-6) represents an important intermediate in the production of high-value chemical entities. Its structural complexity and functional diversity make it a valuable building block for pharmaceutical companies seeking to develop next-generation drugs. Moreover, its stability under various reaction conditions enhances its utility as a robust intermediate in large-scale synthesis.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential as an anti-inflammatory agent, an antioxidant, and even as a component in anticancer therapies. The presence of both electron-withdrawing and polar functional groups allows it to interact with multiple biological pathways simultaneously. This multifaceted interaction profile is particularly attractive for drug discovery efforts aimed at developing polypharmacological agents.

In conclusion, 2,6-Bis(trifluoromethyl)-3-hydroxybenzyl alcohol (CAS No. 1805570-76-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for drug design and synthetic chemistry applications. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.